Cas no 2228552-95-0 (3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid
• CAS No: 2228552-95-0
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 5758906
• PubChem ID: 165803319
• Update Time: 2025-05-23

3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228552-95-0
• EN300-1979559
• 3-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid
• 3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid

• Inchi： 1S/C10H10ClNO4/c1-6(10(13)14)4-7-5-8(12(15)16)2-3-9(7)11/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key： GDKOISKAEBFYPQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC(C(=O)O)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.0298355g/mol
• Monoisotopic Mass: 243.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid

3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid (CAS No. 2228552-95-0): A Comprehensive Overview

3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid (CAS No. 2228552-95-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential for various applications, including as an intermediate in the synthesis of pharmaceuticals and as a tool in biochemical studies. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid is a substituted aromatic carboxylic acid with the molecular formula C₁₁H₁₁ClNO₄. The compound features a 2-chloro-5-nitrophenyl group attached to a 2-methylpropanoic acid moiety. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule. The presence of the nitro group confers strong electron-withdrawing effects, while the chloro group enhances the lipophilicity of the compound. These properties make it an attractive candidate for various chemical and biological applications.

The compound is typically a white crystalline solid with a melting point ranging from 140 to 143°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The high solubility in organic solvents facilitates its use in synthetic reactions and biological assays.

Synthesis Methods

The synthesis of 3-(2-chloro-5-nitrophenyl)-2-methylpropanoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloro-5-nitrobenzaldehyde with malonic acid in the presence of a base, followed by decarboxylation to form the desired product. Another approach involves the condensation of 2-chloro-5-nitrobenzoyl chloride with 2-methylpropionic acid in an appropriate solvent.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method using microwave irradiation. This method not only reduces reaction time but also improves yield and purity, making it a preferred choice for large-scale production.

Biological Activities

3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid has been investigated for its potential biological activities, particularly in the context of anti-inflammatory and anticancer properties. Preliminary studies have shown that the compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In cancer research, 3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid has demonstrated promising antiproliferative activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action is believed to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage.

A study published in Cancer Letters reported that the compound selectively targets cancer cells while sparing normal cells, suggesting its potential as a lead compound for developing novel anticancer agents.

Recent Research Developments

The ongoing research on 3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid has led to several significant advancements. One notable area of interest is its use as a scaffold for designing more potent and selective inhibitors of specific enzymes involved in inflammatory and cancer pathways. For instance, researchers at the University of California have synthesized derivatives of this compound that exhibit enhanced activity against COX-2, an enzyme implicated in chronic inflammation.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the structure-activity relationship (SAR) of 3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid. They identified key structural modifications that significantly improved its potency and selectivity against specific targets. These findings provide valuable insights for optimizing the compound for therapeutic applications.

Potential Applications

The diverse biological activities of 3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid make it a promising candidate for various applications in medicine and biotechnology. In addition to its potential as an anti-inflammatory and anticancer agent, it can be used as an intermediate in the synthesis of more complex molecules with therapeutic value.

The compound's ability to selectively target cancer cells while sparing normal cells makes it particularly attractive for developing targeted therapies that minimize side effects. Furthermore, its use as a tool in biochemical studies can help elucidate the mechanisms underlying various diseases, leading to new therapeutic strategies.

Conclusion

3-(2-Chloro-5-nitrophenyl)-2-methylpropanoic acid (CAS No. 2228552-95-0) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers desirable properties that make it suitable for various applications, including anti-inflammatory and anticancer therapies. Ongoing research continues to uncover new insights into its biological activities and potential uses, positioning it as a valuable tool in drug discovery and development.